![molecular formula C16H15NO3S B8291498 Ethyl 2-[3-(2-thienyl)acrylamido]benzoate](/img/structure/B8291498.png)
Ethyl 2-[3-(2-thienyl)acrylamido]benzoate
Cat. No. B8291498
M. Wt: 301.4 g/mol
InChI Key: IILVPWGJKMRGNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:20](=[O:21])([O-:22])[O-:23].[CH2:31]([CH3:32])[I:33].[CH3:26][N:27]([CH3:28])[CH:29]=[O:30].[CH3:34][C:35](=[O:36])[CH3:37].[K+:24].[K+:25].[OH2:38].[s:1]1[c:2]([CH:6]=[CH:7][C:8](=[O:9])[NH:10][c:11]2[c:12]([C:13](=[O:14])[OH:15])[cH:16][cH:17][cH:18][cH:19]2)[cH:3][cH:4][cH:5]1>>[s:1]1[c:2]([CH:6]=[CH:7][C:8](=[O:9])[NH:10][c:11]2[c:12]([C:13](=[O:14])[O:15][CH2:31][CH3:32])[cH:16][cH:17][cH:18][cH:19]2)[cH:3][cH:4][cH:5]1
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Inputs
Step One
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O=C([O-])[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCI
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CC(C)=O
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(C=Cc1cccs1)Nc1ccccc1C(=O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)c1ccccc1NC(=O)C=Cc1cccs1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
